![molecular formula C17H12N4O2 B2682643 2-(Benzotriazol-1-yl)-3-(methylamino)naphthalene-1,4-dione CAS No. 371210-36-5](/img/structure/B2682643.png)
2-(Benzotriazol-1-yl)-3-(methylamino)naphthalene-1,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzotriazol-1-yl)-3-(methylamino)naphthalene-1,4-dione, also known as BMD, is a fluorescent dye that is widely used in scientific research. It has a unique chemical structure that makes it useful for a variety of applications, including biochemical and physiological studies. In
Scientific Research Applications
Synthesis and Characterization
Naphthoquinone derivatives and their complexes have been synthesized and characterized, demonstrating their potential as chemosensors for transition metal ions. For example, specific derivatives exhibit remarkable selectivity towards Cu2+ ions, highlighted by a color change from orange to intense blue upon complexation, indicating applications in metal ion detection and environmental monitoring (Prajkta Gosavi-Mirkute et al., 2017). Similarly, novel 1,4‐naphthoquinone derivatives have been synthesized, characterized, and evaluated for their biological activity, including antimicrobial and anticancer properties, showcasing their therapeutic potential (A. Ekennia et al., 2018).
Biological Activity and Drug Development
Research has also focused on the synthesis of naphthoquinone derivatives for potential anticancer and antimicrobial applications. Specific compounds have shown promising results in vitro, suggesting a pathway for developing new therapeutic agents (Martyna Korcz et al., 2018). Furthermore, naphthoquinone derivatives have been evaluated for their anticancer activity, with some compounds displaying significant activity against breast cancer cell lines, highlighting their potential in cancer treatment (Salahuddin et al., 2014).
Material Science and Chemical Sensing
Naphthalene derivatives have been explored for their luminescent properties and potential in photo-induced electron transfer, which could be applied in developing new materials for optical devices or sensors (Jiaan Gan et al., 2003). Additionally, the use of naphthalene derivatives in the synthesis of new materials with potential applications in chemical sensing and environmental monitoring has been investigated, demonstrating their versatility in scientific research (Norbert Rumpf et al., 1998).
properties
IUPAC Name |
2-(benzotriazol-1-yl)-3-(methylamino)naphthalene-1,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O2/c1-18-14-15(21-13-9-5-4-8-12(13)19-20-21)17(23)11-7-3-2-6-10(11)16(14)22/h2-9,18H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZONVVFJHCLCDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C(=O)C2=CC=CC=C2C1=O)N3C4=CC=CC=C4N=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.